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An In-depth Technical Guide to the Lewis Acidity of Niobium Pentachloride

Executive Summary: Niobium pentachloride (NbCl₅) is a highly reactive, hygroscopic

crystalline solid that serves as a potent Lewis acid catalyst in a multitude of organic

transformations.[1][2] Its strong electrophilic character, arising from the high oxidation state (+5)

of the niobium center, makes it an effective promoter for reactions such as Friedel-Crafts

acylations, Diels-Alder reactions, epoxide ring-opening, and various condensation and

protection group chemistries.[2][3][4][5] This technical guide elucidates the structural and

electronic origins of its Lewis acidity, provides a framework for its quantitative assessment,

details its wide-ranging applications in synthesis, and furnishes specific experimental protocols

for its use.

Introduction to Niobium Pentachloride
Niobium pentachloride, also known as columbium pentachloride, is an inorganic compound

with the formula NbCl₅.[6] It typically appears as yellow monoclinic crystals and is highly

sensitive to moisture, hydrolyzing in air to form niobium oxychloride (NbOCl₃) and subsequently

niobium pentoxide (Nb₂O₅).[3][7] Due to this reactivity, it must be handled under inert

atmospheric conditions. In the solid state, NbCl₅ exists as a chloro-bridged dimer (Nb₂Cl₁₀), in

which each niobium atom is in a distorted octahedral coordination environment.[3][7] This

dimeric structure is isostructural with the pentachlorides and pentabromides of niobium and

tantalum.[7]

Table 1: Physical and Chemical Properties of Niobium Pentachloride
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Property Value Reference(s)

Chemical Formula NbCl₅ [2]

Molar Mass 270.17 g/mol [7]

Appearance Yellow crystalline solid [7]

Density 2.75 g/cm³ [7]

Melting Point 204.7 °C (400.5 °F; 477.8 K) [7]

Boiling Point 248.2 °C (478.8 °F; 521.3 K) [7]

Solubility

Decomposes in water. Soluble

in HCl, chloroform, CCl₄,

alcohol.

[5][7]

CAS Number 10026-12-7 [2]

The Core of Lewis Acidity in NbCl₅
The Lewis acidity of niobium pentachloride is a direct consequence of the electronic

configuration of the niobium atom. In its +5 oxidation state, the niobium center is highly

electron-deficient, creating a low-lying unoccupied orbital that can readily accept an electron

pair from a Lewis base. This interaction activates the Lewis base, making it more susceptible to

nucleophilic attack or other transformations.

In solution or during a reaction, the chloro-bridges of the Nb₂Cl₁₀ dimer can be cleaved by a

Lewis basic substrate (e.g., a carbonyl oxygen, an ether, or a nitrile), leading to the formation of

a monomeric NbCl₅-substrate adduct. This coordination polarizes the bonds within the

substrate, thereby catalyzing the desired reaction.
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Catalytic Cycle

NbCl₅ (Lewis Acid)

Activated Complex
[R₂C=O—NbCl₅]

Coordination

Substrate (Lewis Base)
e.g., R₂C=O

Product

Nucleophilic Attack

Catalyst
Regeneration

Nucleophile
(Nu⁻)
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Gutmann-Beckett Method

Prepare solution of
Et₃PO (Probe) in an

inert solvent (e.g., CD₂Cl₂)

Add Lewis Acid
(e.g., NbCl₅)

Formation of
[Et₃PO → LA] Adduct

Acquire ³¹P NMR Spectrum

Determine Chemical Shift (δ)

Calculate Acceptor Number (AN)
AN = 2.21 * (δ - 41.0)
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General Experimental Workflow for NbCl₅ Catalysis

1. Assemble flame-dried
glassware under

inert atmosphere (N₂/Ar)

2. Charge flask with substrate
and anhydrous solvent

3. Add NbCl₅ catalyst
(hygroscopic solid)

4. Stir at specified
temperature and

monitor by TLC/GC-MS

5. Cool to RT and quench
(e.g., with aq. NaHCO₃)

6. Aqueous Workup:
Extraction, washing,

and drying

7. Purify crude product
(e.g., column chromatography)

8. Characterize pure product
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b160892?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/244567548_NbCl5_A_Novel_Lewis_Acid_in_Allylation_Reactions
https://cymitquimica.com/cas/10026-12-7/
https://www.magritek.com/wp-content/uploads/2015/03/Gutmann-Beckett-Experiment-web-V3.pdf
https://wissen.science-and-fun.de/chemistry/spectroscopy/31p-chemical-shifts/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6733474.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Niobium-pentachloride
https://en.wikipedia.org/wiki/Niobium(V)_chloride
https://www.benchchem.com/product/b160892#lewis-acidity-of-niobium-pentachloride-explained
https://www.benchchem.com/product/b160892#lewis-acidity-of-niobium-pentachloride-explained
https://www.benchchem.com/product/b160892#lewis-acidity-of-niobium-pentachloride-explained
https://www.benchchem.com/product/b160892#lewis-acidity-of-niobium-pentachloride-explained
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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